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Compound of Interest

Compound Name: Epichlorohydrin-d5

Cat. No.: B137625

For researchers, scientists, and drug development professionals, this in-depth technical guide
provides comprehensive information on Epichlorohydrin-d5 (CAS Number 69533-54-6). This
deuterated analog of epichlorohydrin is a critical tool in analytical chemistry, particularly in mass
spectrometry-based quantification, where it serves as a robust internal standard.

Core Technical Data

Epichlorohydrin-d5, with the chemical formula CsDsCIO, is a stable isotope-labeled version of
epichlorohydrin.[1] The deuterium labeling provides a distinct mass shift, making it an ideal
internal standard for accurate quantification of its non-labeled counterpart in various matrices.

Physical and Chemical Properties

The physical and chemical properties of Epichlorohydrin-d5 are summarized in the table
below. These values are primarily sourced from product data sheets and are consistent across
various suppliers.
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Property Value References
CAS Number 69533-54-6 [1][2]
Molecular Formula CsDsCIO [1]
Molecular Weight 97.56 g/mol

Appearance Colorless Liquid [3]
Density 1.247 g/mL at 25 °C

Boiling Point 115-117 °C (lit.) [2]
Melting Point -57 °C (lit.) [11[2]
Refractive Index n20/D 1.438 (lit.) [1][2]
Flash Point 33 °C (91.4 °F) - closed cup [1]
Isotopic Purity >98 atom % D

Chemical Purity =>99% (CP) [1]

E : | dentificati

Identifier Value References

. [2H]C([2H])
SMILES String [1]
(CHCL([2H])OCL([2H])[2H]

1S/C3H5CIO/c4-1-3-2-5-

InChl )
3/h3H,1-2H2/i1D2,2D2,3D
BRLQWZUYTZBJKN-

InChl Key
UXXIZXEISA-N

Mass Shift M+5 [1]

Synthesis of Epichlorohydrin-d5

The synthesis of Epichlorohydrin-d5 typically involves an intramolecular Williamson ether
synthesis from a deuterated halohydrin precursor. This reaction proceeds via deprotonation of
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the hydroxyl group by a base, followed by an intramolecular SN2 reaction where the resulting

alkoxide displaces the adjacent chloride, forming the epoxide ring.

Starting Materials

Glycerol-d5 HCI
Chlorination
Intermediate Reagent
1,3-Dichloro-2-propanol-d5 Base (e.g., NaOH)

Intramolecular
Williamson Ether Synthesis

inal Product

Epichlorohydrin-d5

Click to download full resolution via product page

Plausible synthesis route for Epichlorohydrin-d5.

Experimental Protocols

Epichlorohydrin-d5 is predominantly utilized as an internal standard for the quantification of
epichlorohydrin in various samples, especially in water analysis, by gas chromatography-mass

spectrometry (GC-MS).[4][5][6]
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Protocol: Quantification of Epichlorohydrin in Water
using Epichlorohydrin-d5 as an Internal Standard by
Headspace GC-MS

This protocol is a composite of methodologies described in various analytical application notes.

[S1[6][7]

1. Materials and Reagents:

» Epichlorohydrin (analyte) standard

¢ Epichlorohydrin-d5 (internal standard)

e Methanol (for stock solutions)

» Deionized water (for calibration standards and blanks)

e Sodium chloride (optional, to increase partitioning into the headspace)
e 20 mL headspace vials with crimp caps

2. Preparation of Stock and Standard Solutions:

e Analyte Stock Solution (e.g., 50 ppm): Prepare a stock solution of epichlorohydrin in
methanol.

e Internal Standard (IS) Stock Solution (e.g., 50 ppm): Prepare a stock solution of
Epichlorohydrin-d5 in methanol.

e Calibration Standards:

o Prepare a series of calibration standards by spiking known amounts of the analyte stock
solution into deionized water in headspace vials. A typical calibration range is 0.1 to 50

Hg/L.[6]

o Add a fixed amount of the Internal Standard solution to each calibration standard and
sample to achieve a constant concentration (e.g., 4 pug/L).[7]
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o If desired, add sodium chloride to each vial.

. Sample Preparation:

Collect the water sample in a clean container.

Transfer a precise volume (e.g., 10 mL) of the water sample into a 20 mL headspace vial.[7]

Spike the sample with the same fixed amount of the Internal Standard solution as used for
the calibration standards.

Immediately seal the vial.

. GC-MS Analysis:

Instrumentation: A gas chromatograph coupled with a mass spectrometer and a headspace
autosampler.

GC Column: A polar capillary column, such as a wax-type column (e.g., Elite-WAX, 60 m X
0.25 mm x 0.5 pum), is suitable.[6]

Headspace Parameters:

o Vial Equilibration Temperature: e.g., 80 °C

o Vial Equilibration Time: e.g., 30 min

o Transfer Line Temperature: e.g., 170 °C

GC Parameters:

o Injector Temperature: 180 °C[6]

o Carrier Gas: Helium at a constant pressure (e.g., 25 psi)[6]

o Oven Program: An example program is an initial temperature of 50 °C, ramped to 220 °C.

[8]

MS Parameters:
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[e]

lonization Mode: Electron Impact (El)

(¢]

Acquisition Mode: Selected lon Monitoring (SIM)

[¢]

Quantification lon for Epichlorohydrin: m/z 57[6]

[¢]

Confirmation lons for Epichlorohydrin: m/z 62, 49[6]

[e]

Quantification lon for Epichlorohydrin-d5: m/z 62 (adjust based on fragmentation pattern)
. Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak
area of the internal standard against the concentration of the analyte for the calibration
standards.

Determine the concentration of epichlorohydrin in the samples by calculating the
analyte/internal standard peak area ratio and using the calibration curve.
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Sample and Standard Preparation

Water Sample Calibration Standards
(e.g., 10 mL) (0.1 - 50 pg/L)

Epichlorohydrin-d5

Internal Standard Spike
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Headspace Incubation
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(SIM Mode)
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Peak Area Integration
(Analyte and IS)

Calculate Area Ratio
(Analyte / IS)

Calibration Curve
(Ratio vs. Concentration)

Quantify Analyte
in Sample
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Workflow for quantitative analysis using Epichlorohydrin-d5.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b137625?utm_src=pdf-body-img
https://www.benchchem.com/product/b137625?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

Epichlorohydrin and its deuterated analog are hazardous materials and should be handled with
extreme caution in a well-ventilated fume hood. It is classified as flammable, toxic, and a
potential carcinogen.

» Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves
(polyvinyl alcohol or butyl gloves are recommended, not nitrile or neoprene), and eye
protection (safety goggles or a face shield).[9]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
heat and ignition sources.[9]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. This may
involve incineration in a licensed facility.[10]

 In case of exposure:

o

Skin contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water.

o Eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and seek
medical attention.

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[10]

This technical guide provides a comprehensive overview of Epichlorohydrin-d5 for its
application in research and development. By understanding its properties and employing
appropriate analytical and safety protocols, researchers can effectively utilize this valuable tool
for accurate and reliable quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

